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Compound of Interest

Compound Name: Guazatine acetate salt

Cat. No.: B037631

This technical guide provides a comprehensive overview of the key spectroscopic data for
Guazatine acetate salt, a broad-spectrum fungicide. Due to its nature as a complex mixture of
guanidated polyamines, this document focuses on the analytical techniques used to
characterize its principal components.[1][2][3][4] The primary components include fully and
partially guanidated diamines, triamines, and tetramines, such as GG (1,8-diguanidinooctane),
GGG, GGN, and GNG.[1][3][5] This guide is intended for researchers, scientists, and
professionals in drug development and analytical chemistry.

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), is the
primary technique for the identification and quantification of the various components within
Guazatine acetate salt.[1][3][5] The complex nature of the mixture necessitates
chromatographic separation prior to mass analysis.[1][3]

Key Components and their Mass Spectral Data

The following table summarizes the main components of Guazatine and their corresponding
molecular information. The notation 'G' refers to a guanidated amino group, while 'N' refers to a
non-guanidated amino group.[2]
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Component . Molecular Weight (
o Chemical Name Molecular Formula
Abbreviation g/mol )
GG 1,8-Diguanidinooctane = C10H24N6 228.34
1,1'-
GGG [Iminobis(octamethyle ~ C18H41N7 355.57

ne)]diguanidine

Guanidino-[8-(8-

GGN aminooctylamino)octyl C17H39N7 341.54
Jguanidine
1,1-

GNG [Iminobis(octamethyle ~ C18H41N7 355.57

ne)]bis(N'-guanidine)

Note: The molecular weights provided are for the free base forms of the components.

Nuclear Magnetic Resonance (NMR) and Infrared
(IR) Spectroscopy

Detailed *H and 3C NMR and IR spectroscopic data for the complete Guazatine acetate salt
mixture are not readily available in the scientific literature. This is due to the inherent complexity
and variability of the mixture, which would result in highly complex and overlapping spectra that
are difficult to interpret.

To obtain meaningful NMR and IR data, individual components of the Guazatine mixture would
need to be isolated and purified. At present, such comprehensive spectroscopic
characterization of each component is not widely published.

Experimental Protocols

The following section details a representative experimental protocol for the analysis of
Guazatine components using LC-MS/MS.

Sample Preparation (for Citrus Fruits)
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e Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.
o Extraction: Add 10 mL of a 1% formic acid in water/acetone (1:2 v/v) solution.

e Shaking: Vortex the mixture for 1 minute.

o Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

 Purification: Transfer the supernatant to a new tube and add 5 mL of n-hexane. Vortex for 1
minute and centrifuge at 4000 rpm for 5 minutes.

o Filtration: Collect the lower aqueous layer and filter it through a 0.22 um nylon syringe filter
into an LC vial for analysis.[5]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

¢ Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a
triple quadrupole mass spectrometer.

e Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 um).[3]
» Mobile Phase: A gradient elution using:

o A:0.1% Formic acid in water

o B: Methanol or Acetonitrile[3]
 lonization Mode: Electrospray lonization (ESI) in positive mode.[1][3]

o Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion
transitions for each targeted Guazatine component.

Mechanism of Action and Logical Workflow

Guazatine's primary mechanism of action as a fungicide is through the disruption of fungal cell
membrane integrity.[6] The guanidinium groups of the Guazatine components interact with the
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negatively charged components of the fungal membrane, leading to a loss of membrane
function and eventual cell death.

The following diagram illustrates the proposed logical relationship in Guazatine's fungicidal
action.
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Caption: Logical flow of Guazatine's fungicidal mechanism.

The following diagram illustrates a typical experimental workflow for the analysis of Guazatine
residues.
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Caption: Experimental workflow for Guazatine residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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